Cas no 1422172-82-4 (4-Methyl-2,6-dioxo-8-(4-vinylphenyl)hexahydro-[1,3,2]oxazaborolo[2,3-b][1,3,2]oxazaborol-4-ium-8-uide)

4-Methyl-2,6-dioxo-8-(4-vinylphenyl)hexahydro-[1,3,2]oxazaborolo[2,3-b][1,3,2]oxazaborol-4-ium-8-uide structure
1422172-82-4 structure
Product Name:4-Methyl-2,6-dioxo-8-(4-vinylphenyl)hexahydro-[1,3,2]oxazaborolo[2,3-b][1,3,2]oxazaborol-4-ium-8-uide
CAS No:1422172-82-4
MF:C13H14BNO4
MW:259.065563678741
CID:5083897
PubChem ID:162422665
Update Time:2026-03-01

4-Methyl-2,6-dioxo-8-(4-vinylphenyl)hexahydro-[1,3,2]oxazaborolo[2,3-b][1,3,2]oxazaborol-4-ium-8-uide Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-2,6-dioxo-8-(4-vinylphenyl)hexahydro-[1,3,2]oxazaborolo[2,3-b][1,3,2]oxazaborol-4-ium-8-uide
    • 1422172-82-4
    • BS-47155
    • Inchi: 1S/C13H14BNO4/c1-3-10-4-6-11(7-5-10)14-15(2,8-12(16)18-14)9-13(17)19-14/h3-7H,1,8-9H2,2H3
    • InChI Key: BBBFUSCXYALCSC-UHFFFAOYSA-N
    • SMILES: O1[B-]2(C3C=CC(C=C)=CC=3)[N+](C)(CC(=O)O2)CC1=O

Computed Properties

  • Exact Mass: 259.1015881g/mol
  • Monoisotopic Mass: 259.1015881g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6

4-Methyl-2,6-dioxo-8-(4-vinylphenyl)hexahydro-[1,3,2]oxazaborolo[2,3-b][1,3,2]oxazaborol-4-ium-8-uide Pricemore >>

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